Cas no 131648-53-8 (methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate)
methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl [(4-chloro-3-nitrobenzoyl)amino]acetate
- 131648-53-8
- methyl2-[(4-chloro-3-nitrophenyl)formamido]acetate
- EN300-29843
- SR-01000074299-1
- Oprea1_263663
- SCHEMBL8947257
- AKOS000155543
- CS-0245035
- SR-01000074299
- methyl 2-[(4-chloro-3-nitrobenzoyl)amino]acetate
- Methyl 2-((4-chloro-3-nitrophenyl)formamido)acetate
- Z20186563
- GFA64853
- 999-761-8
- methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate
- G20778
- methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate
-
- MDL: MFCD01213537
- Inchi: 1S/C10H9ClN2O5/c1-18-9(14)5-12-10(15)6-2-3-7(11)8(4-6)13(16)17/h2-4H,5H2,1H3,(H,12,15)
- InChI Key: XNJVTNSOVUSNRD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(NCC(=O)OC)=O)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.0199991Da
- Monoisotopic Mass: 272.0199991Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 101Ų
methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-29843-0.05g |
methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate |
131648-53-8 | 95.0% | 0.05g |
$53.0 | 2025-02-20 | |
| Enamine | EN300-29843-0.1g |
methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate |
131648-53-8 | 95.0% | 0.1g |
$83.0 | 2025-02-20 | |
| Enamine | EN300-29843-0.25g |
methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate |
131648-53-8 | 95.0% | 0.25g |
$116.0 | 2025-02-20 | |
| Enamine | EN300-29843-0.5g |
methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate |
131648-53-8 | 95.0% | 0.5g |
$218.0 | 2025-02-20 | |
| Enamine | EN300-29843-1.0g |
methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate |
131648-53-8 | 95.0% | 1.0g |
$314.0 | 2025-02-20 | |
| Enamine | EN300-29843-2.5g |
methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate |
131648-53-8 | 95.0% | 2.5g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-29843-5.0g |
methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate |
131648-53-8 | 95.0% | 5.0g |
$908.0 | 2025-02-20 | |
| Enamine | EN300-29843-10.0g |
methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate |
131648-53-8 | 95.0% | 10.0g |
$1346.0 | 2025-02-20 | |
| TRC | B497015-25mg |
methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate |
131648-53-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B497015-50mg |
methyl 2-[(4-chloro-3-nitrophenyl)formamido]acetate |
131648-53-8 | 50mg |
$ 70.00 | 2022-06-07 |
methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate
Introduction to Methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate (CAS No. 131648-53-8)
Methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate, identified by its CAS number 131648-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic structure, serves as a crucial intermediate in the development of various pharmacologically active molecules. Its unique chemical properties and reactivity make it a valuable building block for designing novel therapeutic agents.
The molecular structure of methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate comprises a phenyl ring substituted with both chloro and nitro functional groups, which are strategically positioned to enhance its utility in synthetic chemistry. The formamidoacetate moiety introduces a polar and flexible segment into the molecule, contributing to its solubility and interaction with biological targets. This combination of structural features makes it an attractive candidate for further derivatization and functionalization.
In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways, particularly those involving enzyme inhibition. The nitro group in methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate can be readily reduced to an amine, providing a versatile handle for further chemical modifications. This property has been exploited in the synthesis of kinase inhibitors, where the amine functionality can be incorporated into binding pockets or used for covalent drug design strategies.
Moreover, the chloro substituent on the phenyl ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This characteristic has been leveraged in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups at specific positions. Such modifications are essential for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.
Recent studies have highlighted the potential of methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate as a precursor in the development of antiviral and anticancer agents. For instance, derivatives of this compound have shown promise in inhibiting viral proteases by mimicking natural substrates or disrupting enzyme active sites. Similarly, in oncology research, modified versions of this scaffold have demonstrated ability to interfere with key signaling pathways involved in tumor growth and progression.
The formamidoacetate group also plays a critical role in modulating the bioavailability and metabolic stability of drug molecules. By introducing this moiety, chemists can influence the solubility profile and resistance to enzymatic degradation, thereby improving the overall efficacy of therapeutic agents. This has been particularly relevant in the design of protease inhibitors used in treating chronic diseases such as HIV/AIDS and hepatitis C.
In conclusion, methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate (CAS No. 131648-53-8) is a multifaceted compound with significant applications in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic strategies, making it a valuable tool for medicinal chemists seeking to create novel therapeutic entities. As research continues to uncover new biological targets and mechanisms, the utility of this compound is expected to expand further, contributing to advancements in human health and disease treatment.
131648-53-8 (methyl 2-(4-chloro-3-nitrophenyl)formamidoacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)